Cas no 2172072-05-6 ({7-ethylspiro2.5octan-5-yl}methanamine)

• Product Name: {7-ethylspiro2.5octan-5-yl}methanamine
• CAS No: 2172072-05-6
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5813194
• PubChem ID: 165598854
• Update Time: 2023-12-29

{7-ethylspiro2.5octan-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {7-ethylspiro2.5octan-5-yl}methanamine
• 2172072-05-6
• EN300-1644203
• {7-ethylspiro[2.5]octan-5-yl}methanamine

• Inchi： 1S/C11H21N/c1-2-9-5-10(8-12)7-11(6-9)3-4-11/h9-10H,2-8,12H2,1H3
• InChI Key： FQQAXMBKKWLJPI-UHFFFAOYSA-N
• SMILES： NCC1CC(CC)CC2(C1)CC2

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų